Cas no 51036-13-6 (Ethanesulfonic acid,2-(chloroamino)-)

• Product Name: Ethanesulfonic acid,2-(chloroamino)-
• CAS No: 51036-13-6
• MF: C₂H₆ClNO₃S
• MW: 159.591938495636
• CID: 372440
• PubChem ID: 108018
• Update Time: 2025-04-19

Ethanesulfonic acid,2-(chloroamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-(chloroamino)-
• 2-(chloroamino)ethanesulfonic acid
• N-chlorotaurine
• Taurochloramine
• Ethanesulfonic acid, 2-(chloroamino)-
• Taurine monochloramine
• SCHEMBL117521
• DTXSID80199047
• 51036-13-6
• N-Monochlorotaurine
• NCT
• DB06633
• CHEMBL539204

• Inchi： 1S/C2H6ClNO3S/c3-4-1-2-8(5,6)7/h4H,1-2H2,(H,5,6,7)
• InChI Key： NMMHHSLZJLPMEG-UHFFFAOYSA-N
• SMILES： ClNCCS(=O)(=O)O

Computed Properties

• Exact Mass: 158.97578
• Monoisotopic Mass: 158.975691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 1.591
• Refractive Index: 1.512
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids